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Compound of Interest

Compound Name: ARN 077

Cat. No.: B8103445 Get Quote

This document provides immediate safety and logistical information for the proper disposal of

ARN 077, a potent and selective N-acylethanolamine acid amidase (NAAA) inhibitor. The

following procedures are designed for researchers, scientists, and drug development

professionals to ensure safe handling and disposal in a laboratory setting.

Quantitative Data Summary
While the Safety Data Sheet (SDS) for ARN 077 classifies it as not a hazardous substance or

mixture, it is prudent to handle it with care, following standard laboratory safety protocols.[1]

The following table summarizes key information:
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Property Value/Information
Hazard
Consideration

Disposal
Consideration

Chemical Name

5-Phenylpentyl

((2S,3R)-2-methyl-4-

oxooxetan-3-

yl)carbamate

Not classified as

hazardous[1]

Follow local, state,

and federal

regulations[1]

Synonyms URB913[1] N/A N/A

Molecular Formula C16H21NO4[1] N/A N/A

Molecular Weight 291.34 g/mol N/A N/A

Physical Form Likely a solid
Handle as a solid

waste

Incineration is a

common method for

carbamate-containing

compounds

Chemical Family Carbamate Ester
Carbamates can

exhibit toxicity

Do not dispose of in

standard trash

Detailed Disposal Protocol
The recommended disposal method for ARN 077 is through a licensed hazardous waste

disposal facility to ensure complete destruction. Adherence to the following step-by-step

protocol is crucial for the safe disposal of ARN 077.

Step 1: Personal Protective Equipment (PPE)
Before handling ARN 077 waste, ensure you are wearing appropriate personal protective

equipment:

Safety glasses or goggles

Chemical-resistant gloves

Laboratory coat

Step 2: Waste Segregation and Collection
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Proper segregation of chemical waste is essential to prevent accidental reactions.

Solid Waste:

Collect unused or expired solid ARN 077, as well as any contaminated materials (e.g.,

weighing paper, gloves, pipette tips), in a dedicated, clearly labeled, and sealable

hazardous waste container.

The container should be made of a compatible material (e.g., high-density polyethylene).

Liquid Waste (Solutions):

Collect solutions of ARN 077 in a separate, labeled hazardous waste container designated

for liquid chemical waste.

Do not mix with organic solvents unless specifically instructed to do so by your institution's

Environmental Health and Safety (EHS) department.

Step 3: Labeling of Waste Containers
All waste containers must be clearly and accurately labeled. The label should include:

The full chemical name: "ARN 077" or "5-Phenylpentyl ((2S,3R)-2-methyl-4-oxooxetan-3-

yl)carbamate"

The words "Hazardous Waste" (as a best practice, even if the SDS states it is non-

hazardous)

The primary hazard(s) (e.g., "Chemical Waste for Incineration")

The date the waste was first added to the container

The name of the principal investigator or laboratory contact

Step 4: Storage of Waste
Store the waste containers in a designated satellite accumulation area within the laboratory.

This area should be:
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Clearly marked

Away from general work areas

Under the control of laboratory personnel

Step 5: Arranging for Disposal
Once the waste container is full or is no longer being added to, arrange for its pickup and

disposal through your institution's Environmental Health and Safety (EHS) department or a

licensed hazardous waste contractor.

Ensure all disposal activities are documented in your laboratory's waste log in accordance

with your institution's policies.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of ARN 077.
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Caption: ARN 077 Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8103445#arn-077-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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